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Compound of Interest

Compound Name: Solvent blue 12

Cat. No.: B1668949 Get Quote

An In-depth Technical Guide to the Chemical Properties of Solvent Blue 12

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Solvent
Blue 12 (CAS No. 128-83-6), an anthraquinone-based solvent dye. The information is compiled

to support research, development, and quality control activities.

Chemical Identity and Structure
Solvent Blue 12 is chemically known as 1-amino-2-bromo-4-(4-methylanilino)anthracene-9,10-

dione.[1] Its core structure is based on anthraquinone, a tricyclic aromatic ketone. The

presence of amino, bromo, and p-toluidino functional groups on the anthraquinone skeleton are

responsible for its characteristic blue color and its properties as a solvent dye.

Table 1: General Information and Identifiers for Solvent Blue 12
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Property Value

IUPAC Name
1-amino-2-bromo-4-(4-

methylanilino)anthracene-9,10-dione

Synonyms

C.I. Solvent Blue 12, C.I. 62100, 1-Amino-2-

bromo-4-p-toluidinoanthraquinone, Sky Blue

base, Waxoline Blue BA

CAS Registry Number 128-83-6

Molecular Formula C₂₁H₁₅BrN₂O₂

Molecular Structure Anthraquinone

Physicochemical Properties
The physicochemical properties of Solvent Blue 12 are summarized in the table below. These

properties are crucial for understanding the dye's behavior in various applications, including its

dissolution, formulation, and stability.

Table 2: Physicochemical Data for Solvent Blue 12
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Property Value Notes

Molecular Weight 407.26 g/mol

Appearance Blue powder

Boiling Point 595.2 °C at 760 mmHg [1]

Melting Point Data not available

A predicted value of 565.52 °C

(838.67 K) has been

calculated using the Joback

Method.[2]

Density 1.567 g/cm³ [1]

Solubility in Water Insoluble
A calculated Log10 of water

solubility is -6.71 mol/L.[2]

Solubility in Organic Solvents

Generally soluble in non-polar

to moderately polar organic

solvents such as chloroform,

acetone, and ethanol.[3]

Specific quantitative data for

Solvent Blue 12 is not readily

available.

As a solvent dye, it is designed

to be soluble in organic media.

[4]

Octanol/Water Partition

Coefficient (logP)
4.859

Calculated using the Crippen

Method.[2]

Spectral Properties
The color of Solvent Blue 12 arises from its absorption of light in the visible region of the

electromagnetic spectrum. The extended conjugation provided by the anthraquinone core and

the influence of the auxochromic (color-enhancing) amino and anilino groups cause a

bathochromic (red) shift of the absorption maximum into the visible range.[5]

UV-visible spectra of anthraquinone derivatives typically exhibit multiple absorption bands.

Strong π → π* transitions are generally observed in the 220–350 nm range, while weaker n →

π* transitions occur at longer wavelengths, often extending into the visible region.[6][7] The

exact position and intensity of the absorption maximum (λmax) for Solvent Blue 12 are
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dependent on the solvent used. While specific spectral data for Solvent Blue 12 is not

available in the searched literature, related blue anthraquinone dyes show strong absorption in

the 560-650 nm range.[8]

Manufacturing Process
Solvent Blue 12 is synthesized through a condensation reaction. The manufacturing process

involves the reaction of 1-Amino-2,4-dibromoanthracene-9,10-dione with p-Toluidine.[9]

1-Amino-2,4-dibromoanthracene-9,10-dione

Solvent Blue 12

Condensation Reaction

p-Toluidine

Click to download full resolution via product page

Caption: Synthesis of Solvent Blue 12.

Experimental Protocols
The following sections describe generalized experimental methodologies for determining the

key chemical properties of solvent dyes like Solvent Blue 12.

Melting Point Determination
The melting point of a solid dye can be determined using the capillary method with a melting

point apparatus.

Sample Preparation: A small amount of the dry, powdered dye is packed into a capillary tube

sealed at one end.

Measurement: The capillary tube is placed in a melting point apparatus. The sample is

heated at a controlled rate.
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Observation: The temperature at which the substance begins to melt (onset) and the

temperature at which it completely liquefies (completion) are recorded as the melting range.

A narrow melting range is indicative of high purity.

Solubility Determination (Shake-Flask Method)
The equilibrium solubility of Solvent Blue 12 in various organic solvents can be determined

using the shake-flask method.

Equilibration: An excess amount of the dye is added to a known volume of the solvent in a

sealed container. The mixture is agitated at a constant temperature for a prolonged period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Separation: The saturated solution is separated from the undissolved solid by centrifugation

and/or filtration.

Quantification: The concentration of the dye in the clear, saturated solution is determined

using a suitable analytical technique, such as UV-Visible spectrophotometry or High-

Performance Liquid Chromatography (HPLC), against a calibration curve prepared from

standard solutions of known concentrations.

UV-Visible Spectroscopy
This protocol outlines the determination of the absorption spectrum and the wavelength of

maximum absorbance (λmax) for Solvent Blue 12.

Solution Preparation: A dilute solution of Solvent Blue 12 is prepared in a suitable, UV-

transparent organic solvent (e.g., ethanol, chloroform). A "blank" solution containing only the

solvent is also prepared.

Spectrophotometer Setup: A UV-Visible spectrophotometer is calibrated using the blank

solution to zero the absorbance across the desired wavelength range (e.g., 200-800 nm).

Spectral Measurement: The sample solution is placed in a cuvette, and the absorbance is

measured across the wavelength range. The resulting spectrum (a plot of absorbance vs.

wavelength) is recorded.
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Data Analysis: The wavelength at which the highest absorbance occurs is identified as the

λmax.

Melting Point Determination Solubility Determination UV-Visible Spectroscopy

Prepare Sample in Capillary Tube

Heat in Apparatus

Record Melting Range

Equilibrate Excess Dye in Solvent

Separate Saturated Solution

Quantify Concentration (e.g., HPLC/UV-Vis)

Prepare Dilute Dye Solution

Calibrate Spectrophotometer with Blank

Measure Absorbance Spectrum

Determine λmax

Click to download full resolution via product page

Caption: General experimental workflow for dye characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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